molecular formula C13H18O5 B8427398 Ethyl 2-(2-hydroxymethyl-6-methoxyphenoxy)propionate

Ethyl 2-(2-hydroxymethyl-6-methoxyphenoxy)propionate

Cat. No.: B8427398
M. Wt: 254.28 g/mol
InChI Key: SESVPNSGZKACAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(2-hydroxymethyl-6-methoxyphenoxy)propionate is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18O5

Molecular Weight

254.28 g/mol

IUPAC Name

ethyl 2-[2-(hydroxymethyl)-6-methoxyphenoxy]propanoate

InChI

InChI=1S/C13H18O5/c1-4-17-13(15)9(2)18-12-10(8-14)6-5-7-11(12)16-3/h5-7,9,14H,4,8H2,1-3H3

InChI Key

SESVPNSGZKACAB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)OC1=C(C=CC=C1OC)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution ethyl 2-(2-formyl-6-methoxyphenoxy)propionate (2.60 g) in tetrahydrofuran-water (9:1) was ice-cooled and sodium borohydride (185 mg) was added. The mixture was stirred at the same temperature for two hours. Diluted hydrochloric acid (1N, 5 ml) was added to the solution and the mixture was stirred for an hour. The mixture was diluted with water and was extracted with ethyl acetate. The organic layer was separated and washed with brine and dried over magnesium sulfate. After concentration, the crude product was purified on a column of silica gel (29 g) eluting with a mixed solvent of toluene and ethyl acetate (7:1) to give ethyl 2-(2-hydroxymethyl-6-methoxyphenoxy)propionate (1.85 g).
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